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Compound of Interest

Compound Name: Pazufloxacin-d4

Cat. No.: B15142614 Get Quote

This technical guide provides a comprehensive overview of the stability and recommended

storage conditions for Pazufloxacin-d4, a deuterated analog of the fluoroquinolone antibiotic

Pazufloxacin. The information is intended for researchers, scientists, and professionals in drug

development who work with this stable isotope-labeled compound.

Compound Information
Identifier Value

Product Name Pazufloxacin-d4 Mesylate

CAS Number 1346602-97-8[1][2]

Molecular Formula C16H11D4FN2O4 • CH4O3S[2]

Molecular Weight 418.43 g/mol [1][3]

Synonyms

(S)-10-(1-Aminocyclopropyl-2,2,3,3-d4)-9-fluoro-

3-methyl-7-oxo-2,3-dihydro-7H-[1]

[3]oxazino[2,3,4-ij]quinoline-6-carboxylic acid

compound with methanesulfonic Acid (1:1)[1]

Recommended Storage Conditions
The stability of Pazufloxacin-d4 is critical for its use as an internal standard in analytical

studies and for maintaining its isotopic purity. Based on supplier recommendations, the

following storage conditions should be observed.
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Long-Term and Short-Term Storage
Condition Temperature Duration Notes

Long-Term Storage
-20°C[2] or 2-8°C

(Refrigerator)[1]

As specified by the

supplier

Protect from light and

moisture.

In Solvent -80°C 6 months
Sealed storage, away

from moisture.[4]

-20°C 1 month
Sealed storage, away

from moisture.[4]

Shipping Ambient Temperature < 2 weeks [4]

It is crucial to consult the Certificate of Analysis provided by the supplier for specific storage

recommendations for a particular batch of Pazufloxacin-d4.[5]

Stability Profile and Degradation
While specific stability studies on Pazufloxacin-d4 are not extensively published, the stability

of its non-deuterated counterpart, Pazufloxacin, has been investigated under various stress

conditions. These studies provide valuable insights into the potential degradation pathways of

Pazufloxacin-d4.

Stress Testing of Pazufloxacin
Forced degradation studies of Pazufloxacin mesylate have shown that the compound is

susceptible to degradation under acidic and oxidative conditions.[6] Minimal degradation was

observed under basic, thermal, and photolytic stress.[6]

Acidic Conditions: Degradation is observed when exposed to 0.1 M HCl at 80°C for 8 hours.

[6]

Oxidative Conditions: Significant degradation occurs in the presence of an oxidizing agent.[6]

Alkaline Conditions: The drug is relatively stable in the presence of a base.[7]

Thermal and Photolytic Conditions: Pazufloxacin shows good stability under heat and light

stress.[6]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.lgcstandards.com/NL/en/Pazufloxacin-d4-Mesylate/p/TRC-P211002
https://www.pharmaffiliates.com/en/1346602-97-8-pazufloxacin-d4-mesylate-pasti071560.html
https://file.medchemexpress.com/batch_PDF/HY-B0724A/Pazufloxacin-mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0724A/Pazufloxacin-mesylate-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-B0724A/Pazufloxacin-mesylate-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b15142614?utm_src=pdf-body
https://www.medchemexpress.com/pazufloxacin-d4.html
https://www.benchchem.com/product/b15142614?utm_src=pdf-body
https://www.benchchem.com/product/b15142614?utm_src=pdf-body
https://scispace.com/pdf/optimization-and-validation-of-rp-hplc-stability-indicating-2y2g2zlaj5.pdf
https://scispace.com/pdf/optimization-and-validation-of-rp-hplc-stability-indicating-2y2g2zlaj5.pdf
https://scispace.com/pdf/optimization-and-validation-of-rp-hplc-stability-indicating-2y2g2zlaj5.pdf
https://scispace.com/pdf/optimization-and-validation-of-rp-hplc-stability-indicating-2y2g2zlaj5.pdf
https://www.longdom.org/open-access-pdfs/validated-stabilityindicating-hplc-and-thin-layer-densitometric-methods-for-the-determination-of-pazufloxacin-application-to-pharmaceutical-formulation-2157-7064.1000218.pdf
https://scispace.com/pdf/optimization-and-validation-of-rp-hplc-stability-indicating-2y2g2zlaj5.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15142614?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The primary degradation pathways for fluoroquinolones in advanced oxidation processes

include piperazine ring cleavage, defluorination, hydroxylation, and decarboxylation.[8] It is

plausible that Pazufloxacin-d4 would follow similar degradation patterns.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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